Cas no 2228168-86-1 (tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate
• CAS No: 2228168-86-1
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6029517
• PubChem ID: 165622816
• Update Time: 2025-05-20

tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate
• 2228168-86-1
• EN300-1873332
• tert-butyl N-[5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C16H24N2O3/c1-14(2,3)21-13(20)18-11-8-10(6-7-12(11)19)16(17)9-15(16,4)5/h6-8,19H,9,17H2,1-5H3,(H,18,20)
• InChI Key： OXZVZUYMWMRWJX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate

tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228168-86-1, commonly referred to as tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is notable for its unique structural features and potential applications in drug development and industrial processes. In this article, we will delve into its chemical properties, synthesis methods, and the latest research findings that highlight its significance in contemporary scientific studies.

tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate is a derivative of carbamic acid, characterized by its complex structure that includes a tert-butyl group, an amino-substituted cyclopropane ring, and a hydroxylated aromatic ring. The presence of these functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable precursor in organic synthesis. Recent studies have explored its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

The synthesis of tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution, cyclization reactions, and catalytic hydrogenation to achieve high yields and purity. The use of environmentally friendly catalysts has also been explored to align with sustainable chemistry practices. These advancements have not only improved the synthesis efficiency but also opened new avenues for scaling up production for industrial applications.

In terms of applications, tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate has shown promise in the pharmaceutical industry as a building block for developing novel drugs. Its ability to interact with biological targets such as kinases and proteases has been extensively studied. For instance, recent research has demonstrated its potential as an inhibitor of certain enzymes associated with neurodegenerative diseases, offering a new direction for therapeutic interventions.

Beyond pharmaceuticals, this compound has also found relevance in agrochemicals. Its role as a precursor in the synthesis of herbicides and insecticides has been investigated due to its ability to modulate plant growth regulators and disrupt pest metabolism. Studies conducted under controlled conditions have shown encouraging results in terms of efficacy and selectivity, suggesting its potential for large-scale agricultural use.

The environmental impact of tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate has also been a focal point of recent research. Scientists have evaluated its biodegradability and toxicity profiles to assess its safety for human health and ecosystems. Findings indicate that under specific conditions, the compound undergoes rapid degradation without posing significant risks to aquatic life or soil quality.

In conclusion, tert-butyl N-5-(1-amino-2,2-dimethylcyclopropyl)-2-hydroxyphenylcarbamate stands out as a versatile and innovative compound with diverse applications across multiple industries. Its unique chemical properties, coupled with advancements in synthesis techniques and application studies, position it as a key player in future scientific endeavors. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.